2-(4-chloro-2-methylphenoxy)-N-(2,6-difluorophenyl)-2,2-difluoroacetamide

• IUPAC Name: 2-(4-chloro-2-methylphenoxy)-N-(2,6-difluorophenyl)-2,2-difluoroacetamide
• InChI: InChI=1S/C15H10ClF4NO2/c1-8-7-9(16)5-6-12(8)23-15(19,20)14(22)21-13-10(17)3-2-4-11(13)18/h2-7H,1H3,(H,21,22)
• InChI Key: RYHVVERHODFCHL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OC(C(=O)NC2=C(C=CC=C2F)F)(F)F
• Molecular Formula: C15H10ClF4NO2
• Molecular Weight: 347.69 g/mol

Description

2-(4-Chloro-2-methylphenoxy)-N-(2,6-difluorophenyl)-2,2-difluoroacetamide, also known as CMDFA, is a synthetic compound that has been used in a variety of scientific research applications. It is a member of the chloro-methyl-difluoroacetamide family and has been studied for its potential as an insecticide, herbicide, and fungicide. CMDFA has also been investigated for its potential as an anti-inflammatory, anti-cancer, and anti-fungal agent.

Scientific Research Applications

Antipathogenic Activity

• Acylthioureas, including compounds related to 2-(4-chloro-2-methylphenoxy)-N-(2,6-difluorophenyl)-2,2-difluoroacetamide, have shown promising antipathogenic activity. These compounds demonstrated significant effects, especially against Pseudomonas aeruginosa and Staphylococcus aureus, which are known for their biofilm-forming abilities. This suggests potential for developing novel antimicrobial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).

Antimicrobial Evaluation

• Derivatives of 2-(4-chloro-2-methylphenoxy)acetohydrazide, which is structurally similar to the compound , were synthesized and showed significant antibacterial and antifungal activities. This indicates the potential of these derivatives for medical applications (Fuloria, Singh, Yar, & Ali, 2009).

Environmental Applications

• Electrochemical degradation studies of chloromethylphenoxy herbicides, closely related to 2-(4-chloro-2-methylphenoxy)-N-(2,6-difluorophenyl)-2,2-difluoroacetamide, have been conducted. These studies are crucial for understanding the environmental impact and degradation pathways of such compounds (Boye, Brillas, Marselli, Michaud, Comninellis, Farnia, & Sandonà, 2006).

Photodegradation Studies

• Research on the photodegradation of chlorinated pesticides, including compounds like 4-chloro-2-methylphenoxyacetic acid, provides insights into the environmental fate of these chemicals. Such studies are important for environmental monitoring and pollution control (Zertal, Jacquet, Lavédrine, & Sehili, 2005).

Synthesis and Characterization

• Research has been conducted on the synthesis of related compounds and their characterization. This research is fundamental to understanding the chemical properties and potential applications of these compounds (Teng Da-wei, 2011).

Analytical Methods

• Development of analytical methods for the detection and quantification of chlorophenoxy acid herbicides is another area of application. These methods are crucial for environmental monitoring and ensuring compliance with safety standards (Wintersteiger, Goger, & Krautgartner, 1999).